Cas no 1256479-12-5 ((4-Chloro-3-fluorophenyl)acetic acid ethyl ester)

• Product Name: (4-Chloro-3-fluorophenyl)acetic acid ethyl ester
• CAS No: 1256479-12-5
• MF: C₁₀H₁₀ClFO₂
• MW: 216.636605739594
• CID: 4668250
• Update Time: 2023-08-14

(4-Chloro-3-fluorophenyl)acetic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

• (4-Chloro-3-fluorophenyl)acetic acid ethyl ester
• Ethyl 4-chloro-3-fluorophenylacetate
• ethyl 2-(4-chloro-3-fluorophenyl)acetate
• AS06085
• CM13672

• Inchi： 1S/C10H10ClFO2/c1-2-14-10(13)6-7-3-4-8(11)9(12)5-7/h3-5H,2,6H2,1H3
• InChI Key： QJLZDNDZQQBARK-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1F)CC(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 199
• XLogP3: 2.8
• Topological Polar Surface Area: 26.3

Experimental Properties

• Density: 1.238±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 258.8±25.0 ºC (760 Torr),
• Flash Point: 99.1±12.3 ºC,
• Solubility: Very slightly soluble (0.1 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes